Cas no 29678-81-7 ((αR)-Hydroxy-benzenebutanoic Acid)

• Product Name: (αR)-Hydroxy-benzenebutanoic Acid
• CAS No: 29678-81-7
• Molecular Formula: C₁₀H₁₂O₃
• Molecular Weight: 180.2005
• MDL: MFCD00192219
• CID: 53507
• PubChem ID: 125307944

(αR)-Hydroxy-benzenebutanoic Acid Properties

Names and Identifiers

• (R)-2-Hydroxy-4-phenylbutyric acid
• R-2-Hydroxy-4-phenylbutyric Acid
• (R)-(-)-2-Hydroxy-4-phenylbutyric acid
• (αR)-Hydroxy-benzenebutanoic Acid
• (-)-2-hydroxy-4-phenylbutanoic acid
• (2R)-2-hydroxy-4-phenylbutanoic acid
• (2R)-2-Hydroxy-4-phenylbutyric acid
• (R ) C2-Hydroxy-4-phenylbutyric Acid
• (R)-2-HYDROXY-4-PHENYLBUTANOIC ACID
• (R)-2-Hydroxy-4-phenyl-buttersaeure
• (R)-2-hydroxy-4-phenylbutyrate
• (R)-2-hydroxy-4-phenyl-butyric acid
• (R)-2-Hydroxy-4-pheylbutanoic Acid
• (R)-HPBA
• 2-hydroxy-4-phenylbutanoic acid2-hydroxy-4-phenylbutyric aci
• R(-)-2-HYDROXY-4-PHENYL-BUTYIC ACID
• Benzenebutanoicacid, a-hydroxy-, (R)-
• Butyric acid,2-hydroxy-4-phenyl-, D-(-)- (8CI)
• D-(-)-Benzyllactic acid
• PubChem5687
• R-(-)-2-Hydroxy-4-phenylbutyric acid
• JNJCEALGCZSIGB-SECBINFHSA-N
• (2R)-hydroxy-4-phenylbutanoic acid
• 2(R)-hydroxy-4-phenylbutanoic acid
• (R)-2-hydroxy-4-phenyl butanoic acid
• OR307
• (R)-2-Hydroxy-4-phenylbutanoic acid
• 29678-81-7
• DTXSID40952135
• BENZENEBUTANOIC ACID, .ALPHA.-HYDROXY-, (.ALPHA.R)-
• 2-Hydroxy-4-phenylbutyric acid, (-)-
• SCHEMBL233440
• AC-6643
• AM20060598
• 668UBN3XYA
• (R)-2-Hydroxy-4-phenylbutyric acid, 99%
• AKOS015855449
• (alphaR)-Hydroxy-benzenebutanoic Acid
• (.ALPHA.R)-.ALPHA.-HYDROXYBENZENEBUTANOIC ACID
• (2R)-2-Hydroxy-4-phenyl-butanoic acid
• CS-0030811
• 2-Hydroxy-4-phenylbutyric acid, (R)-
• (alphaR)-alpha-Hydroxybenzenebutanoic acid
• J-017597
• H1338
• UNII-668UBN3XYA
• Benzenebutanoic acid, alpha-hydroxy-, (alphaR)-
• MFCD00192219
• DS-12571

• MDL： MFCD00192219
• InChIKey： JNJCEALGCZSIGB-SECBINFHSA-N
• Inchi： 1S/C10H12O3/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,13)/t9-/m1/s1
• SMILES： O([H])[C@@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 180.078644241g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.078644241g/mol
• Heavy Atom Count: 13
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• Boiling Point: 356.9°C at 760 mmHg
• Melting Point: 115.0 to 119.0 deg-C
• Color/Form: Solid
• Solubility: Not available
• Optical Activity: [α]20/D −9.5°, c = 2.8 in ethanol